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Introduction
Caerulein, a decapeptide analogue of cholecystokinin, is a widely utilized secretagogue for

inducing experimental pancreatitis in animal models. By administering supraphysiological

doses of caerulein, it is possible to elicit a spectrum of pancreatic injury, ranging from acute

edematous pancreatitis to chronic fibroinflammatory changes that mimic human chronic

pancreatitis. This document provides detailed application notes and standardized protocols for

the induction of a chronic pancreatitis model using caerulein in rodents, primarily focusing on

mice and rats. The protocols and data presented are intended to serve as a comprehensive

resource for researchers in academia and the pharmaceutical industry engaged in studying the

pathophysiology of chronic pancreatitis and developing novel therapeutic interventions.

The caerulein-induced model of chronic pancreatitis is characterized by key pathological

features observed in the human disease, including progressive pancreatic inflammation, acinar

cell loss, fibrosis, and the formation of tubular complexes.[1][2][3] This model is instrumental in

investigating the molecular mechanisms underlying disease progression, identifying potential

therapeutic targets, and evaluating the efficacy of new drug candidates.
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The successful induction of chronic pancreatitis with caerulein is dependent on the species,

strain, and a carefully controlled dosage and administration schedule. The following tables

summarize common protocols for inducing chronic pancreatitis in mice and rats.

Table 1: Caerulein Dosage and Administration for Chronic Pancreatitis Model in Mice

Parameter Protocol 1 Protocol 2 Protocol 3

Mouse Strain C57BL/6 C57BL/6 C57BL/6

Caerulein Dose 50 µg/kg body weight 50 µg/kg body weight 50 µg/kg body weight

Route of

Administration
Intraperitoneal (i.p.) Intraperitoneal (i.p.) Intraperitoneal (i.p.)

Injection Frequency
7 hourly injections,

twice a week

5 hourly injections,

once a week

5 hourly injections, 3

days a week

Duration 10 weeks 5 consecutive weeks 4 weeks

Reference [4] [5]

Table 2: Caerulein Dosage and Administration for Chronic Pancreatitis Model in Rats

Parameter Protocol

Rat Strain Wistar

Caerulein Dose 50 µg/kg body weight

Route of Administration Intraperitoneal (i.p.)

Injection Frequency Hourly injections for 6 hours

Duration
Single day for acute; repeated for chronic

studies

Reference [6]
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Protocol 1: Induction of Chronic Pancreatitis in Mice
This protocol is based on a widely cited method for inducing significant fibroinflammatory

changes in the pancreas of mice.[4]

Materials:

Caerulein (lyophilized powder)

Sterile, pyrogen-free phosphate-buffered saline (PBS) or 0.9% saline

Male C57BL/6 mice (8-10 weeks old)

Sterile syringes and needles (27-30 gauge)

Procedure:

Preparation of Caerulein Solution:

Aseptically reconstitute lyophilized caerulein powder in sterile PBS or saline to a stock

concentration of 100 µg/mL.

Further dilute the stock solution with sterile PBS or saline to a final working concentration

of 5 µg/mL. For example, to prepare 1 mL of the working solution, add 50 µL of the 100

µg/mL stock to 950 µL of sterile PBS or saline.

The final injection volume should be approximately 10 µL/g of body weight to deliver a

dose of 50 µg/kg.

Store the stock solution at -20°C and the working solution at 4°C for up to one week.

Animal Handling and Dosing:

Acclimatize mice for at least one week before the start of the experiment.

On the day of injection, weigh each mouse to calculate the precise injection volume.

Administer caerulein (50 µg/kg) or vehicle (saline or PBS) via intraperitoneal injection.
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Repeat the injections hourly for a total of 7 injections.

This injection regimen should be performed twice a week for 10 consecutive weeks.

Post-Injection Monitoring and Endpoint Analysis:

Monitor the animals regularly for any signs of distress.

At the end of the 10-week period, euthanize the mice and collect blood and pancreas

tissue for analysis.

Histological Analysis: Fix a portion of the pancreas in 10% neutral buffered formalin for

paraffin embedding. Prepare sections and stain with Hematoxylin and Eosin (H&E) to

assess for acinar cell loss, inflammatory cell infiltration, and tubular complexes. Use

Masson's trichrome or Sirius Red staining to visualize and quantify fibrosis.

Molecular Analysis: Snap-freeze a portion of the pancreas in liquid nitrogen for

subsequent RNA or protein extraction. Analyze the expression of key markers of

inflammation (e.g., TNF-α, IL-1β) and fibrosis (e.g., TGF-β, α-SMA, collagen) by qPCR or

Western blotting.

Biochemical Analysis: Measure serum levels of amylase and lipase to assess pancreatic

injury, although in chronic pancreatitis, these levels may not be persistently elevated.

Mandatory Visualizations
Signaling Pathways in Caerulein-Induced Pancreatitis
Caerulein administration leads to the activation of several intracellular signaling pathways in

pancreatic acinar cells, culminating in inflammation and fibrosis. The diagram below illustrates

the key signaling cascades involved.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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